2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid
Overview
Description
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid is a derivative of benzoic acid. It features a fluoride and a trifluoromethyl at the 2- and 3-positions, respectively . It has a molecular weight of 208.1098 .
Molecular Structure Analysis
The linear formula of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid is FC6H3(CF3)CO2H . The molecular weight is 208.11 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid include a melting point of 126-128 °C .Scientific Research Applications
Synthesis and Chemical Reactivity
Research on fluorinated benzoic acids, such as the work by Dmowski and Piasecka-Maciejewska (1998), highlights the regioselective metalation and carboxylation processes that lead to various derivatives of trifluoromethyl benzoic acids. These synthetic routes are fundamental for creating building blocks used in more complex chemical syntheses (Dmowski & Piasecka-Maciejewska, 1998).
Applications in Drug Discovery
The structural manipulation and synthesis of fluorinated benzoic acid derivatives are crucial in drug discovery. For instance, Grell et al. (1998) explored the structure-activity relationships in hypoglycemic benzoic acid derivatives, leading to the development of repaglinide, a therapeutic agent for type 2 diabetes. This illustrates the potential of fluorinated benzoic acids in medicinal chemistry, where modifications can significantly impact biological activity and drug properties (Grell et al., 1998).
Material Science and Photophysical Properties
The study of fluorinated liquid crystals and their photophysical properties, as conducted by Praveen and Ojha (2012), provides insights into the effects of fluorination on the UV stability and electronic properties of materials. This research is indicative of the broader applications of fluorinated benzoic acids in designing materials with specific optical and electronic characteristics, relevant for advanced technologies and photovoltaic devices (Praveen & Ojha, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid is Endothelial Lipase (EL) . EL is an enzyme that has been implicated in High-Density Lipoprotein (HDL) metabolism and in the development of atherosclerotic plaque .
Mode of Action
This suggests that 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid may act by inhibiting the activity of EL, thereby affecting HDL metabolism and potentially slowing the development of atherosclerotic plaque .
Biochemical Pathways
The compound’s action on EL affects the HDL metabolism pathway . By inhibiting EL, the compound may increase HDL levels in the bloodstream, which is associated with a decreased risk of cardiovascular disease .
Result of Action
The molecular and cellular effects of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid’s action would likely include an increase in HDL levels and a decrease in the development of atherosclerotic plaque . This could potentially lead to a reduced risk of cardiovascular disease in patients with dyslipidemia .
Action Environment
The action, efficacy, and stability of 2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid can be influenced by various environmental factors. For instance, the compound should be stored at an ambient temperature . Additionally, the compound’s action could potentially be affected by the patient’s overall health status, diet, and other medications they may be taking.
properties
IUPAC Name |
2-fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O3/c1-16-4-2-5(8(14)15)7(10)6(3-4)9(11,12)13/h2-3H,1H3,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVJKRERPBULYBW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)C(F)(F)F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501212902 |
Source
|
| Record name | Benzoic acid, 2-fluoro-5-methoxy-3-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501212902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-5-methoxy-3-(trifluoromethyl)benzoic acid | |
CAS RN |
1373920-90-1 |
Source
|
| Record name | Benzoic acid, 2-fluoro-5-methoxy-3-(trifluoromethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1373920-90-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-fluoro-5-methoxy-3-(trifluoromethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501212902 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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